Cas no 1150271-14-9 (6-Fluoro-8-methylquinoline)

• Product Name: 6-Fluoro-8-methylquinoline
• CAS No: 1150271-14-9
• MF: C₁₀H₈FN
• MW: 161.175625801086
• MDL: MFCD12026038
• CID: 856419
• PubChem ID: 46739421
• Update Time: 2025-04-19

6-Fluoro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-8-methylquinoline
• ACMC-2099or
• AG-D-35786
• AK-94437
• ANW-16825
• CTK4A9116
• Z586255762
• CS-0211642
• BS-19398
• Quinoline, 6-fluoro-8-methyl-
• SCHEMBL12093369
• MFCD12026038
• DTXSID10675026
• AT33632
• AKOS006227890
• 1150271-14-9
• SB68229
• EN300-49414

• MDL： MFCD12026038
• Inchi： 1S/C10H8FN/c1-7-5-9(11)6-8-3-2-4-12-10(7)8/h2-6H,1H3
• InChI Key： MKRNDEDVTKRERI-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C2C(=CC=CN=2)C=1

Computed Properties

• Exact Mass: 161.06400
• Monoisotopic Mass: 161.064077422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 259.7±20.0 °C at 760 mmHg
• Flash Point: 110.9±21.8 °C
• PSA: 12.89000
• LogP: 2.68230
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Fluoro-8-methylquinoline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines